![molecular formula C11H11NO2 B1437818 7-ethyl-1H-indole-3-carboxylic acid CAS No. 948581-62-2](/img/structure/B1437818.png)
7-ethyl-1H-indole-3-carboxylic acid
Overview
Description
7-ethyl-1H-indole-3-carboxylic acid is a derivative of indole, a significant heterocyclic system in natural products and drugs . Indole derivatives play a crucial role in cell biology and have been used as biologically active compounds for treating various disorders in the human body .
Synthesis Analysis
The synthesis of indole derivatives has attracted significant attention due to their biological properties . The cyclization reaction using stoichiometric azobisisobutyronitrile (AIBN), excess aqueous hypophosphorous acid (H3PO2), and Et3N under reflux in 1-propanol consistently gave the corresponding indole .Molecular Structure Analysis
The indole compound is classified in the family of heterocyclic organic compounds. The indole skeleton has a benzene ring fused to a pyrrole ring . From a chemical point of view, the nitrogen lone electron pair participates in the aromatic ring .Chemical Reactions Analysis
Indole derivatives have been the focus of many researchers in the study of pharmaceutical compounds for many years . The presence of carboxamide moiety in indole derivatives causes hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity .Physical and Chemical Properties Analysis
Indole-3-carboxylic acid is a light beige crystalline powder (recrystallized from acetate-petroleum ether). It is soluble in ethanol, ether, acetate, and insoluble in boiling water, benzene, and petroleum ether .Scientific Research Applications
Marine Sponge-Derived Indole Derivatives
Research into marine sponges has led to the identification of new indole derivatives, including those structurally related to 7-ethyl-1H-indole-3-carboxylic acid. For example, compounds isolated from the marine sponge Ircinia sp. have been studied for their unique structures, which are valuable for understanding natural product chemistry and potential pharmacological applications (Abdjul et al., 2015).
Synthetic Applications and Transformations
Several studies have focused on the synthesis and transformation of indole derivatives, demonstrating their utility as intermediates in organic synthesis. For instance, a facile synthesis of formyl-1H-indole-2-carboxylates showcases the versatility of these compounds in chemical synthesis (Pete, Szöllösy, & Szokol, 2006). Another example is the oligomerization of indole derivatives with thiols, indicating their reactivity and potential for creating complex molecules (Mutulis et al., 2008).
Novel Compounds and Catalysis
The development of novel indole-based compounds for catalysis has also been a focus of research. For example, copolymers based on indole-6-carboxylic acid and 3,4-ethylenedioxythiophene have been investigated for their potential as catalyst support materials for methanol oxidation, highlighting the applicability of indole derivatives in energy conversion technologies (Wu et al., 2015).
Pharmaceutical Research and Antiviral Activity
Indole derivatives have been synthesized and evaluated for their antiviral activities, showcasing the therapeutic potential of these compounds. For instance, studies on substituted 2,4-bis-aminomethyl-5-hydroxy-1H-indole-3-carboxylic acid ethyl esters have explored their efficacy against various viruses, although findings indicated a lack of significant activity against certain strains (Ivashchenko et al., 2014).
Mechanism of Action
Target of Action
Indole derivatives, a group to which this compound belongs, have been found to bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets, leading to various changes in cellular functions . For instance, some indole derivatives have been reported to show inhibitory activity against certain viruses .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways, leading to diverse biological activities . For example, some indole derivatives have been reported to exhibit antiviral activity, suggesting their involvement in viral replication pathways .
Result of Action
Indole derivatives are known to have various biological activities, suggesting that they can induce a range of molecular and cellular effects .
Biochemical Analysis
Biochemical Properties
7-ethyl-1H-indole-3-carboxylic acid plays a crucial role in biochemical reactions due to its indole nucleus, which is known for its ability to interact with various biomolecules. This compound can bind to multiple receptors with high affinity, making it a valuable molecule for developing new therapeutic agents . It interacts with enzymes such as monoamine oxidases, which are involved in the deamination of tryptamine, a process highly expressed in the colonic epithelium and liver . Additionally, this compound can form hydrogen bonds and hydrophobic interactions with proteins, influencing their function and stability .
Cellular Effects
This compound has significant effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, indole derivatives, including this compound, have been shown to exhibit anticancer properties by inducing apoptosis in cancer cells . They also possess anti-inflammatory and analgesic activities, which can impact cellular processes related to inflammation and pain response . Furthermore, this compound can affect the production of interleukin-22 in intestinal immune cells, facilitating mucosal reactivity .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with various biomolecules at the molecular level. This compound can act as a receptor agonist at the aryl hydrocarbon receptor in intestinal immune cells, stimulating the production of interleukin-22 . It also binds to enzymes such as monoamine oxidases, influencing their activity and leading to the deamination of tryptamine . Additionally, this compound can inhibit or activate specific enzymes, resulting in changes in gene expression and cellular function .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that indole derivatives can maintain their biological activity over extended periods, although their stability may vary depending on the experimental conditions . Long-term exposure to this compound in in vitro or in vivo studies has demonstrated sustained effects on cellular processes, including apoptosis and inflammation .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, this compound can exhibit therapeutic effects, such as anti-inflammatory and anticancer activities . At higher doses, it may cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where the compound’s efficacy and toxicity are dose-dependent, highlighting the importance of determining the optimal dosage for therapeutic applications .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that influence its metabolism. This compound can be metabolized by cytochrome P450 enzymes, leading to the formation of metabolites that may have different biological activities . Additionally, it can affect metabolic flux and metabolite levels, impacting cellular processes such as energy production and detoxification .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be transported across cell membranes by organic anion transporters, facilitating its uptake and distribution within cells . Once inside the cells, it can interact with binding proteins that influence its localization and accumulation, affecting its biological activity .
Subcellular Localization
This compound exhibits specific subcellular localization, which can impact its activity and function. This compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the mitochondria, where it can influence cellular respiration and energy production . Additionally, its localization to the nucleus can affect gene expression and cellular signaling pathways .
Properties
IUPAC Name |
7-ethyl-1H-indole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-2-7-4-3-5-8-9(11(13)14)6-12-10(7)8/h3-6,12H,2H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMTWREQDWBJODW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C(=CC=C1)C(=CN2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00651379 | |
Record name | 7-Ethyl-1H-indole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00651379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
948581-62-2 | |
Record name | 7-Ethyl-1H-indole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00651379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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